Cas no 872088-12-5 ((3-FLUORO-5-TRIFLUOROMETHYLPHENYL)-P-TOLYL-METHANONE)

• Product Name: (3-FLUORO-5-TRIFLUOROMETHYLPHENYL)-P-TOLYL-METHANONE
• CAS No: 872088-12-5
• MF: C₁₅H₁₀F₄O
• MW: 282.232918262482
• CID: 992348
• PubChem ID: 34178999
• Update Time: 2025-04-20

(3-FLUORO-5-TRIFLUOROMETHYLPHENYL)-P-TOLYL-METHANONE Chemical and Physical Properties

Names and Identifiers

• (3-FLUORO-5-TRIFLUOROMETHYLPHENYL)-P-TOLYL-METHANONE
• [3-fluoro-5-(trifluoromethyl)phenyl]-(4-methylphenyl)methanone
• 872088-12-5
• DDMITQVMYGWGHN-UHFFFAOYSA-N
• (3-Fluoro-5-(trifluoromethyl)phenyl)-p-tolyl-methanone
• DTXSID30653063
• [3-Fluoro-5-(trifluoromethyl)phenyl](4-methylphenyl)methanone

• Inchi： 1S/C15H10F4O/c1-9-2-4-10(5-3-9)14(20)11-6-12(15(17,18)19)8-13(16)7-11/h2-8H,1H3
• InChI Key： DDMITQVMYGWGHN-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=CC(=C1)C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 282.06700
• Monoisotopic Mass: 282.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4.6

Experimental Properties

• Density: 1.273
• Boiling Point: 346.5°C at 760 mmHg
• Flash Point: 132.7°C
• Refractive Index: 1.506
• PSA: 17.07000
• LogP: 4.38390